Cas no 1019509-24-0 (N-(1-cyclopropylethyl)-2-methoxy-5-methylaniline)

• Product Name: N-(1-cyclopropylethyl)-2-methoxy-5-methylaniline
• CAS No: 1019509-24-0
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5156293
• PubChem ID: 43193410
• Update Time: 2025-05-23

N-(1-cyclopropylethyl)-2-methoxy-5-methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(1-cyclopropylethyl)-2-methoxy-5-methyl-
• N-(1-cyclopropylethyl)-2-methoxy-5-methylaniline

• Inchi： 1S/C13H19NO/c1-9-4-7-13(15-3)12(8-9)14-10(2)11-5-6-11/h4,7-8,10-11,14H,5-6H2,1-3H3
• InChI Key： JOQOYRDDPIDRHZ-UHFFFAOYSA-N
• SMILES： C1(NC(C2CC2)C)=CC(C)=CC=C1OC

Additional information on N-(1-cyclopropylethyl)-2-methoxy-5-methylaniline

Introduction to N-(1-cyclopropylethyl)-2-methoxy-5-methylaniline (CAS No. 1019509-24-0)

N-(1-cyclopropylethyl)-2-methoxy-5-methylaniline, a compound with the chemical identifier CAS No. 1019509-24-0, is a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic amines, which have been extensively studied for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a cyclopropyl group and methoxy substituents, contribute to its unique chemical properties and reactivity, making it a subject of considerable interest in synthetic organic chemistry and drug discovery.

The< strong>N-(1-cyclopropylethyl)-2-methoxy-5-methylaniline molecule exhibits a complex interplay of electronic and steric effects due to its aromatic ring system and the various substituents attached to it. The cyclopropyl group, being a small and relatively rigid structure, influences the electron density distribution across the aromatic ring, thereby affecting its reactivity in various chemical transformations. Additionally, the methoxy groups at the 2nd and 5th positions introduce electron-donating effects, which can enhance the compound's affinity for certain biological targets.

In recent years, there has been growing interest in developing novel aromatic amine derivatives as potential therapeutic agents. These compounds have shown promise in various pharmacological contexts, including their role as intermediates in the synthesis of more complex molecules with enhanced pharmacological properties. The< strong>N-(1-cyclopropylethyl)-2-methoxy-5-methylaniline structure has been explored in several research studies for its potential applications in treating neurological disorders, inflammation, and other metabolic conditions.

One of the most compelling aspects of this compound is its versatility in chemical synthesis. The presence of both reactive sites (such as the amino group and aromatic ring) allows for a wide range of functionalization strategies, enabling chemists to modify its structure and tailor its biological activity. For instance, researchers have investigated derivatives of this molecule that exhibit improved solubility or enhanced binding affinity to specific biological targets. These modifications are often achieved through techniques such as nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions.

The< strong>cyclopropylethyl moiety in particular has garnered attention due to its unique steric and electronic properties. The cyclopropyl ring is known to be relatively rigid and can influence the conformational preferences of the molecule, which in turn affects its interaction with biological targets. This rigidity can be advantageous in designing molecules with high specificity for certain enzymes or receptors. Furthermore, the< strong>cyclopropyl group can participate in various non-covalent interactions with biological molecules, such as π-stacking or hydrophobic interactions, which can be exploited to enhance binding affinity.

Recent advancements in computational chemistry have also facilitated a deeper understanding of the< strong>N-(1-cyclopropylethyl)-2-methoxy-5-methylaniline molecule's behavior. Molecular modeling studies have been instrumental in predicting how this compound interacts with biological targets at an atomic level. These studies often involve constructing detailed three-dimensional models of the molecule and simulating its interactions with proteins or other biomolecules. Such simulations can provide valuable insights into the compound's binding mechanism and help guide further optimization efforts.

In addition to its synthetic utility, there is growing evidence suggesting that< strong>N-(1-cyclopropylethyl)-2-methoxy-5-methylaniline may have significant therapeutic potential. Several preclinical studies have demonstrated that derivatives of this compound exhibit anti-inflammatory, analgesic, and even neuroprotective effects. These findings have prompted further investigation into developing novel drug candidates based on this scaffold. The methoxy groups play a crucial role in these activities by modulating the compound's pharmacokinetic properties and enhancing its bioavailability.

The development of new synthetic methodologies has also been a focus area for researchers working with< strong>N-(1-cyclopropylethyl)-2-methoxy-5-methylaniline. Efficient synthetic routes are essential for producing this compound on a larger scale while maintaining high purity standards. Recent innovations in catalytic processes have enabled more streamlined syntheses, reducing both reaction times and waste generation. These advancements are crucial for ensuring that sufficient quantities of this compound can be produced for further research and potential clinical applications.

The< strong>molecular diversity offered by< strong>N-(1-cyclopropylethyl)-2-methoxy-5-methylaniline makes it an attractive scaffold for drug discovery efforts. By systematically varying different functional groups or substituents on this core structure, researchers can generate libraries of compounds with diverse biological activities. This approach has been successfully employed in high-throughput screening campaigns to identify lead compounds for further development.

In conclusion,< strong>N-(1-cyclopropylethyl)-2-methoxy-5-methylaniline (CAS No. 1019509-24-0) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable building block for synthesizing novel therapeutic agents targeting various diseases. With ongoing advancements in synthetic chemistry and computational biology, the future looks promising for harnessing the full potential of this remarkable molecule.